![molecular formula C12H17FN2O B1397034 4-{[(4-Fluorophenyl)amino]methyl}piperidin-4-ol CAS No. 1330583-68-0](/img/structure/B1397034.png)
4-{[(4-Fluorophenyl)amino]methyl}piperidin-4-ol
Overview
Description
“4-{[(4-Fluorophenyl)amino]methyl}piperidin-4-ol” is a chemical compound with the molecular formula C12H17FN2O . It is used in the field of pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, attached to a fluorophenyl group and a hydroxyl group .Scientific Research Applications
Antimycobacterial Activity
The compound 4-(4-fluorophenyl)-5-phenylpyrrolo(spiro[2.3'']oxindole)spiro[3.3']-1'-methyl-5'-(4-fluorophenylmethylidene)piperidin-4'-one, related to the queried chemical, showed significant in vitro and in vivo activity against Mycobacterium tuberculosis, including multidrug-resistant strains. This compound was more potent than standard treatments like isoniazid and ciprofloxacin in reducing bacterial load in lung and spleen tissues, suggesting its promise in antimycobacterial therapies (Kumar et al., 2008).
Asymmetric Synthesis in Medicinal Chemistry
A study described the asymmetric synthesis of methyl (2S,3S,6R)-6-(4-fluorophenyl)-2-(4-hydroxyphenyl)-piperidine-3-carboxylate from Baylis–Hillman adducts, involving processes like allylic acetate rearrangement and Michael addition. This synthesis approach aids in creating biologically interesting polysubstituted piperidines, indicating the chemical's role in advancing synthetic methods in medicinal chemistry (Salgado et al., 2019).
Development of Reversible Fluorescent Probes
4-Amino-2,2,6,6-tetramethyl-piperidin-1-ol, a structurally similar compound, was used to create a reversible fluorescent probe for detecting the ClO(-)/AA redox cycle in aqueous solution and living cells. This development underscores the potential of such chemicals in creating sensitive and selective probes for biological and chemical analyses (Wang, Ni, & Shao, 2016).
Potential in Antihypertensive Therapies
A study synthesized 4-(diarylmethyl)-1-[3-(aryloxy)propyl]piperidines, similar in structure, evaluating them for calcium-channel-blocking and antihypertensive activities. Certain compounds with fluoro substituents showed high potency, indicating potential use in developing antihypertensive drugs (Shanklin et al., 1991).
Role in Cancer Treatment
Research on N-(3-fluorophenyl)-1-[(4-([(3S)-3-methyl-1-piperazinyl]methyl)phenyl)acetyl]-4-piperidinamine (GSK962040), a molecule structurally related, revealed its efficacy as a small molecule motilin receptor agonist with potential in treating cancer. This discovery exemplifies the role of such compounds in oncology (Westaway et al., 2009).
properties
IUPAC Name |
4-[(4-fluoroanilino)methyl]piperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2O/c13-10-1-3-11(4-2-10)15-9-12(16)5-7-14-8-6-12/h1-4,14-16H,5-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRXBMRKWIWQHRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(CNC2=CC=C(C=C2)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801232484 |
Source
|
| Record name | 4-Piperidinol, 4-[[(4-fluorophenyl)amino]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801232484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1330583-68-0 |
Source
|
| Record name | 4-Piperidinol, 4-[[(4-fluorophenyl)amino]methyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1330583-68-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Piperidinol, 4-[[(4-fluorophenyl)amino]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801232484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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